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Introduction

Usp28-IN-4 is a potent and selective inhibitor of Ubiquitin-Specific Protease 28 (USP28), a
deubiquitinating enzyme that has emerged as a significant target in cancer therapy.[1][2]
USP28 plays a crucial role in stabilizing oncoproteins, most notably the transcription factor c-
Myc, by removing ubiquitin chains and preventing its proteasomal degradation.[3][4]
Dysregulation of USP28 has been implicated in the progression of various cancers, including
colorectal, breast, and non-small cell lung cancer.[3] Usp28-IN-4 offers a powerful tool for
investigating the cellular functions of USP28 and for evaluating its therapeutic potential. These
application notes provide detailed protocols for the use of Usp28-IN-4 in cell culture
experiments.

Mechanism of Action

Usp28-IN-4 exerts its effects by directly inhibiting the catalytic activity of the USP28 enzyme.[1]
[2] This inhibition leads to the accumulation of polyubiquitinated substrates of USP28, primarily
the oncoprotein c-Myc, targeting them for degradation by the proteasome.[1][5] The
subsequent reduction in cellular c-Myc levels disrupts critical oncogenic signaling pathways,
leading to decreased cell proliferation, induction of apoptosis, and suppression of tumor
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growth.[3][6] The enzyme FBW?7, an E3 ubiquitin ligase, often acts in opposition to USP28 by
targeting c-Myc for ubiquitination.[3][7]

Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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